Cas no 2172535-73-6 (6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 2172535-73-6
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• CID: 6050735
• PubChem ID: 165778811
• Update Time: 2025-06-08

6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• EN300-1615357
• 2172535-73-6

• Inchi： 1S/C9H6ClN3O/c10-8-3-4-13(12-8)9-2-1-7(6-14)5-11-9/h1-6H
• InChI Key： VBFNXLPDAQJNKT-UHFFFAOYSA-N
• SMILES： ClC1C=CN(C2C=CC(C=O)=CN=2)N=1

Computed Properties

• Exact Mass: 207.0199395g/mol
• Monoisotopic Mass: 207.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

6-(3-Chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS No. 2172535-73-6): A Comprehensive Overview

6-(3-Chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS No. 2172535-73-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde.

Chemical Structure and Properties

6-(3-Chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is a heterocyclic compound with a molecular formula of C₁₀H₇ClN₂O. The molecule consists of a pyridine ring substituted with a 3-chloro-1H-pyrazolyl group at the 6-position and a formyl group at the 3-position. The presence of these functional groups imparts unique chemical and physical properties to the compound. The chloro substituent on the pyrazole ring enhances the lipophilicity of the molecule, which is crucial for its biological activity and cellular permeability.

The molecular weight of 6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is approximately 204.63 g/mol. It is a solid at room temperature and exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. The compound is stable under standard laboratory conditions but should be stored in a dry, cool place to prevent degradation.

Synthesis Methods

The synthesis of 6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has been reported using various methodologies. One common approach involves the condensation of 6-bromopyridine-3-carbaldehyde with 3-chloropyrazole in the presence of a suitable base, such as potassium carbonate, followed by palladium-catalyzed cross-coupling reactions. This method provides high yields and good purity of the final product.

An alternative synthetic route involves the reaction of 6-chloropyridine-3-carbaldehyde with hydrazine to form the corresponding hydrazone intermediate, which is then cyclized with chloroacetonitrile to yield 6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde. This method offers a more straightforward and cost-effective approach to synthesizing the compound.

Biological Activities

6-(3-Chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has been extensively studied for its biological activities, particularly in the context of anticancer and anti-inflammatory applications. Recent research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells.

The mechanism of action of 6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde involves the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). Additionally, it has been reported to inhibit cell proliferation by interfering with key signaling pathways such as PI3K/AKT and MAPK/ERK.

In addition to its anticancer properties, 6-(3-chloro-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has demonstrated significant anti-inflammatory effects. Studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Future Prospects

The potential clinical applications of 6-(3-chloro-1H-pyrazol-1-y l)pyridine - 3 - carbaldehyde strong > are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have been encouraging, with the compound showing good safety profiles and efficacy in animal models.

In cancer therapy, 6-(3-Chloro - 1 H - pyrazol - 1 - yl ) pyridine - 3 - carbaldehyde strong > is being evaluated as a potential adjuvant therapy to enhance the effectiveness of existing treatments such as chemotherapy and radiation therapy. Its ability to induce apoptosis and inhibit cell proliferation makes it an attractive candidate for combination therapies aimed at improving patient outcomes.

In the realm of anti-inflammatory treatments, ongoing research is focused on optimizing the delivery methods and dosing regimens to maximize therapeutic benefits while minimizing side effects. The development of targeted drug delivery systems may further enhance the efficacy and safety profile of this compound in clinical settings.

Conclusion

6-(3-Chloro - 1 H - pyrazol - 1 - yl ) pyridine - 3 - carbaldehyde strong > (CAS No . 2172535 - 73 - 6 ) represents a promising molecule with diverse biological activities . Its unique chemical structure , coupled with its potent anticancer and anti-inflammatory properties , positions it as a valuable tool for further research and development in medicinal chemistry . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing therapeutic strategies for various diseases . p > article > response >